5-{[4-(cyclohexylcarbonyl)-1-piperazinyl]carbonyl}-2-ethylpyrimidine

• IUPAC Name: cyclohexyl-[4-(2-ethylpyrimidine-5-carbonyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H26N4O2/c1-2-16-19-12-15(13-20-16)18(24)22-10-8-21(9-11-22)17(23)14-6-4-3-5-7-14/h12-14H,2-11H2,1H3
• InChI Key: VEANKSIGAKDINH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=C(C=N1)C(=O)N2CCN(CC2)C(=O)C3CCCCC3
• Molecular Formula: C18H26N4O2
• Molecular Weight: 330.4 g/mol

Description

• This compound belongs to a class of chemicals known as pyrimidines, which are significant in various biological and chemical applications.

Synthesis Analysis

• The synthesis of related pyrimidine derivatives typically involves cyclization reactions and nucleophilic substitution. For instance, 5-ethoxycarbonyl-6-isopropylamino-4-(substitutedphenyl)aminopyrimidines were synthesized through cyclization in the presence of dry HCl in dioxane followed by nucleophilic substitution (Chhabria et al., 2007).

Molecular Structure Analysis

• The molecular structure of pyrimidine derivatives is characterized by specific substituent patterns, which are crucial for their biological activity and chemical properties. For example, the structure of 7-chloro-5-cyclopropyl-9-methyl-10-(2-piperidin-1-yl-ethyl)-5,10-dihydro-4,5,6,10-tetraaza-dibenzo[a, d] cyclohepten-11-one, a related compound, was elucidated using X-ray crystallography (Thimmegowda et al., 2009).

Chemical Reactions and Properties

• Pyrimidine derivatives undergo various chemical reactions, including cyclizations and substitutions. For example, Dieckmann cyclization has been used to form piperazine-2,5-diones (Aboussafy & Clive, 2012).

Physical Properties Analysis

• The physical properties of pyrimidine derivatives like solubility, melting point, and crystalline structure can vary based on their molecular structure and substituents. These properties are often determined using techniques like X-ray crystallography and NMR spectroscopy.

Chemical Properties Analysis

• Pyrimidine derivatives exhibit a range of chemical properties, including reactivity towards various chemical reagents and potential biological activity. For example, some pyrimidine derivatives have shown significant cytotoxicity towards certain cell lines (Stolarczyk et al., 2018).